4-[(E)-1-cyano-2-(4-ethoxyphenyl)ethenyl]benzonitrile

• IUPAC Name: 4-[(E)-1-cyano-2-(4-ethoxyphenyl)ethenyl]benzonitrile
• InChI: InChI=1S/C18H14N2O/c1-2-21-18-9-5-14(6-10-18)11-17(13-20)16-7-3-15(12-19)4-8-16/h3-11H,2H2,1H3/b17-11-
• InChI Key: SVHJQSKQVZLSBQ-BOPFTXTBSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C=C(C#N)C2=CC=C(C=C2)C#N
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C=C(/C#N)\C2=CC=C(C=C2)C#N
• Molecular Formula: C18H14N2O
• Molecular Weight: 274.3 g/mol

Description

4-[(E)-1-cyano-2-(4-ethoxyphenyl)ethenyl]benzonitrile is an organic compound with the molecular formula C18H14N2O. It is characterized by the presence of a cyano group and an ethoxyphenyl group attached to a benzonitrile core. This compound is of interest in various fields of scientific research due to its unique chemical structure and properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(E)-1-cyano-2-(4-ethoxyphenyl)ethenyl]benzonitrile typically involves the reaction of 4-ethoxybenzaldehyde with malononitrile in the presence of a base, followed by a Knoevenagel condensation reaction. The reaction conditions often include the use of a solvent such as ethanol and a catalyst like piperidine to facilitate the condensation process.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the final product. Additionally, industrial methods may incorporate advanced purification techniques such as recrystallization and chromatography to ensure the compound meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

4-[(E)-1-cyano-2-(4-ethoxyphenyl)ethenyl]benzonitrile undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions can occur at the cyano group, leading to the formation of different derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of carboxylic acids.

Reduction: Formation of amines.

Substitution: Formation of substituted benzonitrile derivatives.

Scientific Research Applications

4-[(E)-1-cyano-2-(4-ethoxyphenyl)ethenyl]benzonitrile has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and as a pharmacophore in medicinal chemistry.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-[(E)-1-cyano-2-(4-ethoxyphenyl)ethenyl]benzonitrile involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, leading to the modulation of biological processes. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, thereby exhibiting anticancer properties.

Comparison with Similar Compounds

Similar Compounds

• 4-ethoxybenzonitrile
• 4-cyanobiphenyl
• 4-ethoxyphenylacetonitrile

Uniqueness

4-[(E)-1-cyano-2-(4-ethoxyphenyl)ethenyl]benzonitrile is unique due to its combination of a cyano group and an ethoxyphenyl group, which imparts distinct chemical and biological properties. Compared to similar compounds, it may exhibit enhanced reactivity and specificity in certain reactions and applications.